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Compound of Interest

Compound Name: Balsalazide-d4

Cat. No.: B10783269

This document provides a detailed overview of the chemical structure, properties, and relevant
experimental context of Balsalazide-d4, a deuterated analog of the anti-inflammatory drug
Balsalazide. This guide is intended for researchers, scientists, and professionals in the field of
drug development and medicinal chemistry.

Introduction to Balsalazide and Its Deuterated
Analog

Balsalazide is a prodrug of mesalamine (5-aminosalicylic acid, 5-ASA), an anti-inflammatory
agent used in the treatment of inflammatory bowel disease, particularly ulcerative colitis.[1][2]
[3][4] It is designed to deliver the active mesalamine moiety to the colon, where bacterial
azoreductases cleave the azo bond of the parent molecule.[5][6] This targeted delivery
minimizes systemic absorption in the small intestine and concentrates the therapeutic agent at
the site of inflammation.[3][4]

Balsalazide-d4 is a stable, isotopically labeled version of Balsalazide.[7][8] In Balsalazide-d4,
four hydrogen atoms on the phenyl ring of the 4-aminobenzoyl-B-alanine carrier moiety are
replaced with deuterium atoms.[9][10] This isotopic labeling makes it a valuable tool in
pharmacokinetic and metabolic studies, often used as an internal standard for the
guantification of Balsalazide in biological samples using mass spectrometry techniques.[10]

Chemical Structure
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Balsalazide is chemically described as (E)-5-((4-((2-
carboxyethyl)carbamoyl)phenyl)diazenyl)-2-hydroxybenzoic acid.[1] It consists of a 5-
aminosalicylic acid molecule linked to a 4-aminobenzoyl-B-alanine molecule through an azo
bond.[1]

The chemical structure of Balsalazide-d4 is identical to that of Balsalazide, with the exception
of the four deuterium atoms on the phenyl ring of the carrier molecule. Its formal chemical
name is (E)-5-((4-((2-carboxyethyl)carbamoyl)phenyl-2,3,5,6-d4)diazenyl)-2-hydroxybenzoic
acid.[10]

The structural relationship is illustrated below:

Balsalazide Isotopic Labeling Balsalazide-d4
Substitution on \

(Mesalamine (5-ASA) - N=N - 4-Aminobenzoyl-[3»alanine} BlEm RN (4 x Deuterium Atoms)

(=)

lamine (5-ASA) - N=N - 4»Amin0benzoyI-B-aIanine»d4)

Click to download full resolution via product page

Structural relationship between Balsalazide and Balsalazide-d4.

Physicochemical Properties

The introduction of deuterium atoms results in a slight increase in the molecular weight of
Balsalazide-d4 compared to the parent compound. A summary of key physicochemical
properties is provided in the table below.
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Property Balsalazide Balsalazide-d4
Molecular Formula C17H15N306[1][11] C17H11D4aN306[10]
Molecular Weight 357.32 g/mol [4][11] 361.34 g/mol [9]
5-{[4-(2-
5-((4-((2-
Carb thyhcarb )ph carboxyethylcarbamoyl)-2,3,5,
arboxye carbamo en
IUPAC Name ) yermy Y p' Y 6-
lYdiazenyl)-2-hydroxybenzoic ] )
1] tetradeuteriophenyl]diazenyl]-2
aci
-hydroxybenzoic acid[9]
CAS Number 80573-04-2[6] 2714315-25-8[7]
Appearance Dark Orange Solid[12] Solid[10]

Experimental Protocols and Applications

While specific synthesis protocols for Balsalazide-d4 are proprietary, they are based on the
established synthesis of Balsalazide. A general synthetic route for Balsalazide involves a multi-
step process:[13][14]

o Formation of the Carrier Moiety: The synthesis typically starts with the preparation of 4-
aminobenzoyl-f-alanine. This can be achieved by reacting 4-nitrobenzoy! chloride with -
alanine, followed by the reduction of the nitro group to an amino group.[13] For the synthesis
of Balsalazide-d4, a deuterated version of a precursor, such as deuterated 4-nitrobenzoic
acid or deuterated 4-aminobenzoic acid, would be used.

o Diazotization: The amino group of 4-aminobenzoyl-3-alanine is then converted into a
diazonium salt. This is typically done by treating it with nitrous acid (generated in situ from
sodium nitrite and a strong acid like hydrochloric acid) at low temperatures.[13][15]

e Azo Coupling: The resulting diazonium salt is then coupled with salicylic acid. The coupling
reaction occurs at the position para to the hydroxyl group of the salicylic acid, forming the
characteristic azo bond of Balsalazide.[4][13]

 Purification: The final product is then purified, often through recrystallization, to yield
Balsalazide.[13] It can be further converted to its more commonly used disodium salt.[13][15]
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The workflow for this synthesis is depicted in the following diagram:

Balsalazide Synthesis
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Salicylic Acid
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Click to download full resolution via product page

General synthetic workflow for Balsalazide and its deuterated analog.

The primary application of Balsalazide-d4 is as an internal standard for the quantitative
analysis of Balsalazide in biological matrices.[10] In bioanalytical methods, such as liquid
chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-
MS), a known amount of the deuterated standard is added to the sample.

Since Balsalazide-d4 is chemically identical to Balsalazide, it exhibits very similar behavior
during sample preparation (e.g., extraction) and chromatographic separation. However, due to
its higher mass, it can be distinguished from the non-deuterated analyte by the mass
spectrometer. This allows for accurate quantification of the analyte by calculating the ratio of
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the signal from the analyte to the signal from the internal standard, which corrects for variations
in sample processing and instrument response.

Conclusion

Balsalazide-d4 is an isotopically labeled analog of Balsalazide, characterized by the
substitution of four hydrogen atoms with deuterium on its carrier moiety. This structural
modification provides a valuable tool for researchers, particularly in the fields of
pharmacokinetics and bioanalysis, where it serves as an effective internal standard for the
accurate quantification of Balsalazide. Its synthesis follows the established routes for the
parent compound, utilizing a deuterated precursor. The availability of such labeled compounds
is crucial for advancing the understanding of the metabolic fate and disposition of
pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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